1. Home
  2. Product
  3. Nds-tempo
Nds-tempo Nds-tempo
Brand Name: Vulcanchem
CAS No.: 86879-33-6
VCID: VC1782273
InChI: InChI=1S/C24H29N4O9S3/c1-23(2)13-18(14-24(3,4)28(23)31)26-22(38)25-17-9-7-15(20(11-17)39(32,33)34)5-6-16-8-10-19(27(29)30)12-21(16)40(35,36)37/h5-12,18H,13-14H2,1-4H3,(H2,25,26,38)(H,32,33,34)(H,35,36,37)/b6-5+
SMILES: CC1(CC(CC(N1[O])(C)C)NC(=S)NC2=CC(=C(C=C2)C=CC3=C(C=C(C=C3)[N+](=O)[O-])S(=O)(=O)O)S(=O)(=O)O)C
Molecular Formula: C24H29N4O9S3
Molecular Weight: 613.7 g/mol

Nds-tempo

CAS No.: 86879-33-6

Cat. No.: VC1782273

Molecular Formula: C24H29N4O9S3

Molecular Weight: 613.7 g/mol

* For research use only. Not for human or veterinary use.

Nds-tempo - 86879-33-6

Specification

CAS No. 86879-33-6
Molecular Formula C24H29N4O9S3
Molecular Weight 613.7 g/mol
Standard InChI InChI=1S/C24H29N4O9S3/c1-23(2)13-18(14-24(3,4)28(23)31)26-22(38)25-17-9-7-15(20(11-17)39(32,33)34)5-6-16-8-10-19(27(29)30)12-21(16)40(35,36)37/h5-12,18H,13-14H2,1-4H3,(H2,25,26,38)(H,32,33,34)(H,35,36,37)/b6-5+
Standard InChI Key PTRDOXBVGZNUMW-AATRIKPKSA-N
Isomeric SMILES CC1(CC(CC(N1[O])(C)C)NC(=S)NC2=CC(=C(C=C2)/C=C/C3=C(C=C(C=C3)[N+](=O)[O-])S(=O)(=O)O)S(=O)(=O)O)C
SMILES CC1(CC(CC(N1[O])(C)C)NC(=S)NC2=CC(=C(C=C2)C=CC3=C(C=C(C=C3)[N+](=O)[O-])S(=O)(=O)O)S(=O)(=O)O)C
Canonical SMILES CC1(CC(CC(N1[O])(C)C)NC(=S)NC2=CC(=C(C=C2)C=CC3=C(C=C(C=C3)[N+](=O)[O-])S(=O)(=O)O)S(=O)(=O)O)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator